(1R,5S)-3-(methylthio)-N-(thiophen-2-ylmethyl)-8-azabicyclo[3.2.1]octane-8-carboxamide

• IUPAC Name: 3-methylsulfanyl-N-(thiophen-2-ylmethyl)-8-azabicyclo[3.2.1]octane-8-carboxamide
• InChI: InChI=1S/C14H20N2OS2/c1-18-13-7-10-4-5-11(8-13)16(10)14(17)15-9-12-3-2-6-19-12/h2-3,6,10-11,13H,4-5,7-9H2,1H3,(H,15,17)
• InChI Key: YFTJTJIXOLRDJI-UHFFFAOYSA-N
• Canonical SMILES: CSC1CC2CCC(C1)N2C(=O)NCC3=CC=CS3
• Molecular Formula: C14H20N2OS2
• Molecular Weight: 296.5 g/mol

Description

(1R,5S)-3-(methylthio)-N-(thiophen-2-ylmethyl)-8-azabicyclo[3.2.1]octane-8-carboxamide is a useful research compound. Its molecular formula is C14H20N2OS2 and its molecular weight is 296.45. The purity is usually 95%.
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Scientific Research Applications

Catalytic Asymmetric Synthesis

• Research by Witten and Jacobsen (2014) demonstrates the catalytic asymmetric synthesis of 8-oxabicyclooctanes via intermolecular [5+2] pyrylium cycloadditions. This method highlights the utility of azabicyclo[3.2.1]octane derivatives as scaffolds in the synthesis of natural products and medicinally active compounds, showcasing their role as versatile chiral building blocks for further chemical manipulations Michael R. Witten & E. Jacobsen, 2014.

Synthesis and Structural Analysis

• A study on the gold(III) tetrachloride salt of L-cocaine, a structurally related compound, offers insight into the synthesis and crystal structure characterization of azabicyclo[3.2.1]octane derivatives. This work, focusing on intra- and intermolecular interactions, underscores the relevance of these compounds in crystallography and materials science Matthew Wood, T. Brettell, & R. Lalancette, 2007.

Pharmacological Potential

• Although not directly linked to the specific chemical , research into azabicycloalkanes as analgetics explores the structure-activity relationships of 1-phenyl-6-azabicyclo[3.2.1]octanes. This indicates the potential medicinal applications of azabicyclo derivatives in designing analgetic and narcotic antagonist agents M. Takeda et al., 1977.

Conformational Studies

• The synthesis of enantiopure pyrrolizidinone amino acid from aspartate beta-aldehyde, leading to a compound with a constrained dipeptide structure, exemplifies the importance of azabicyclo[3.2.1]octane derivatives in studying conformation-activity relationships of biologically active peptides Evelyne Dietrich & W. Lubell, 2003.